Cas no 835653-13-9 (1H-Pyrazole, compd. with methylbenzene (1:1))

835653-13-9 structure
Product name:1H-Pyrazole, compd. with methylbenzene (1:1)
1H-Pyrazole, compd. with methylbenzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, compd. with methylbenzene (1:1)
- 1H-pyrazole,toluene
- pyrazole toluene
- JZTNPVBXGLAGKK-UHFFFAOYSA-N
- DTXSID80834426
- 1H-Pyrazole--toluene (1/1)
- SCHEMBL16460075
- 835653-13-9
-
- Inchi: InChI=1S/C7H8.C3H4N2/c1-7-5-3-2-4-6-7;1-2-4-5-3-1/h2-6H,1H3;1-3H,(H,4,5)
- InChI Key: JZTNPVBXGLAGKK-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1.C1=CNN=C1
Computed Properties
- Exact Mass: 160.100048391g/mol
- Monoisotopic Mass: 160.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 70.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7Ų
1H-Pyrazole, compd. with methylbenzene (1:1) Related Literature
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Mehmet Menaf Ayhan,Burcu Dedeoglu,Yunus Zorlu,Bünyemin Coşut CrystEngComm, 2021,23, 268-272
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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5. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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